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Compound of Interest

Compound Name: 3,5-Difluorophenylboronic acid

Cat. No.: B125883 Get Quote

3,5-Difluorophenylboronic Acid: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and stability of

3,5-Difluorophenylboronic acid, a versatile reagent widely utilized in synthetic chemistry,

particularly in the development of novel pharmaceuticals and advanced materials.

Core Chemical Properties
3,5-Difluorophenylboronic acid is an organoboron compound that serves as a key building

block in various chemical transformations. Its physical and chemical characteristics are

summarized below.
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Property Value Source(s)

Molecular Formula C₆H₅BF₂O₂ [1]

Linear Formula F₂C₆H₃B(OH)₂ [2]

Molecular Weight 157.91 g/mol [1]

Appearance
White to beige-yellowish or

orange to green powder/crystal
[1][3][4]

Melting Point 210-217 °C (lit.) [1][3][4]

Boiling Point
266.9 °C at 760 mmHg

(Predicted: 266.9 ± 50.0 °C)
[1][4]

Density
1.35 g/cm³ (Predicted: 1.35 ±

0.1 g/cm³)
[1][4]

pKa 6.46 ± 0.10 (Predicted) [1][4]

Flash Point 115.2 °C [1]

Refractive Index 1.562 [1]

Vapor Pressure 1.04E-07 mmHg at 25°C [1]

Stability and Storage
3,5-Difluorophenylboronic acid is a relatively stable compound under standard laboratory

conditions.[5] However, certain precautions are necessary to ensure its integrity over time.

Key Stability Considerations:

Anhydride Formation: Like many boronic acids, it can undergo dehydration to form the

corresponding boronic anhydride, especially when heated.[6] Commercial products may

contain varying amounts of this anhydride.[7]

Oxidation: The compound is susceptible to oxidation, which can lead to the formation of

phenolic byproducts.[6] Contact with strong oxidizing agents should be avoided.[6][8][9]
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Moisture Sensitivity: While relatively insensitive to moisture, it is best stored in a dry

environment to prevent degradation.[5]

Recommended Storage:

For optimal stability, 3,5-Difluorophenylboronic acid should be stored in a tightly sealed

container in a cool, dry, and dark place.[4][10] Recommended storage temperatures range from

room temperature to refrigerated conditions (0-6°C).[1][4][11] Some sources suggest storage at

-20°C for monthly use.[12]

Chemical Reactivity and Applications
The primary utility of 3,5-Difluorophenylboronic acid lies in its application in palladium-

catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling.

Suzuki-Miyaura Cross-Coupling Reactions
This compound is a highly effective reagent for the formation of carbon-carbon bonds, enabling

the synthesis of complex biaryl compounds.[13] The electron-withdrawing nature of the two

fluorine atoms on the phenyl ring can influence the electronic properties of the boronic acid,

often leading to enhanced reactivity and higher yields in coupling reactions.[13][14]

Below is a generalized workflow for a Suzuki-Miyaura coupling reaction involving 3,5-
Difluorophenylboronic acid.

Reactants:
- Aryl Halide (Ar-X)

- 3,5-Difluorophenylboronic Acid
- Base (e.g., K₂CO₃, Cs₂CO₃)

Reaction Setup
(Inert Atmosphere)

Palladium Catalyst
(e.g., Pd(PPh₃)₄, Pd(OAc)₂)

+ Ligand (optional)

Degassed Solvent
(e.g., Toluene, Dioxane, DMF)

Heating
(e.g., 80-110°C)

Stirring Aqueous Workup
& Extraction

Reaction complete Purification
(e.g., Column Chromatography)

Coupled Product:
Ar-C₆H₃F₂
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Generalized workflow for a Suzuki-Miyaura coupling experiment.

Other Applications
Beyond Suzuki-Miyaura couplings, 3,5-Difluorophenylboronic acid is utilized in:

The synthesis of honokiol analogs, which act as angiogenesis inhibitors.[1][3]

Homo-coupling reactions.[2][3]

Enantioselective borane reduction of trifluoroacetophenone.[2][3]

The synthesis of N-thiazol-2-yl-benzamides as glucokinase activators for potential treatment

of type 2 diabetes.[3][4]

As an intermediate in the production of liquid crystals.[3][4]

Experimental Protocols
Handling and Safety
Safety Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[8][9][10] In case of dust formation, use a NIOSH/MSHA approved

respirator.[15][10]

Handling: Avoid contact with skin, eyes, and clothing.[8][9][10] Do not breathe dust.[8][9]

Handle in a well-ventilated area, preferably in a fume hood.[8][9]

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.[8][9]

Hazard Information:

GHS Pictogram: GHS07 (Exclamation mark)[2]

Signal Word: Warning[2][9]
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2][15][9]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338.[2][15]

Sample Experimental Protocol: Suzuki-Miyaura
Coupling
This protocol is a general guideline and may require optimization for specific substrates.

Reaction Setup: To an oven-dried reaction vessel, add the aryl halide (1.0 equiv.), 3,5-
Difluorophenylboronic acid (1.2-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5

mol%), and a base (e.g., K₂CO₃, 2.0-3.0 equiv.).

Inert Atmosphere: Seal the vessel and thoroughly degas by evacuating and backfilling with

an inert gas (e.g., Argon or Nitrogen) three to five times.[16]

Solvent Addition: Add a degassed solvent (e.g., a mixture of toluene and water) via syringe.

[16]

Reaction: Heat the mixture to the desired temperature (typically 80-110 °C) with vigorous

stirring.

Monitoring: Monitor the reaction progress by a suitable analytical technique such as TLC or

LC-MS.

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

Stability and Decomposition Pathways
The primary degradation pathways for 3,5-Difluorophenylboronic acid involve dehydration to

its anhydride (boroxine) and oxidation to the corresponding phenol.
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Click to download full resolution via product page

Stability and primary decomposition pathways.

In conclusion, 3,5-Difluorophenylboronic acid is a valuable and versatile reagent in modern

organic synthesis. A thorough understanding of its chemical properties, stability, and handling

requirements is crucial for its effective and safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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